Cas no 897610-95-6 (2-ethyl-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)butanamide)

• Product Name: 2-ethyl-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)butanamide
• CAS No: 897610-95-6
• MF: C₁₉H₃₁N₃O₄S
• MW: 397.532143831253
• CID: 5917893
• PubChem ID: 16808981
• Update Time: 2023-11-21

2-ethyl-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]butanamide
• SR-01000910415-1
• AKOS024625163
• F2068-0520
• 2-ethyl-N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)butanamide
• 2-ethyl-N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)butanamide
• 897610-95-6
• SR-01000910415
• 2-ethyl-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)butanamide

• Inchi： 1S/C19H31N3O4S/c1-4-16(5-2)19(23)20-10-15-27(24,25)22-13-11-21(12-14-22)17-8-6-7-9-18(17)26-3/h6-9,16H,4-5,10-15H2,1-3H3,(H,20,23)
• InChI Key： LWKGQHJHPIIGMV-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=CC=C2OC)CC1)(=O)=O)(=O)C(CC)CC

Computed Properties

• Exact Mass: 397.20352765g/mol
• Monoisotopic Mass: 397.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.3Ų